2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride

• IUPAC Name: 2,7-dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C7H3Cl3N2O2S/c8-4-1-2-12-5(3-4)11-6(9)7(12)15(10,13)14/h1-3H
• InChI Key: YMZKANHOWICQBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=C2S(=O)(=O)Cl)Cl)C=C1Cl
• Molecular Formula: C7H3Cl3N2O2S
• Molecular Weight: 285.5 g/mol

Description

“2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” is a chemical compound with the CAS Number: 1520841-17-1. It has a molecular weight of 285.54 and its IUPAC name is 2,7-dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for “2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” is 1S/C7H3Cl3N2O2S/c8-4-1-2-12-5(3-4)11-6(9)7(12)15(10,13)14/h1-3H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is solid in physical form. The country of origin is UA.

Scientific Research Applications

Novel Catalysts and Reagents

Ionic Liquid Sulfonic Acid Functionalized Pyridinium Chloride : A study highlighted the synthesis and characterization of an ionic liquid, namely sulfonic acid functionalized pyridinium chloride, which was used as an efficient, homogeneous, and reusable catalyst for the solvent-free synthesis of 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones (Moosavi‐Zare et al., 2013). This highlights the potential application of dichloroimidazo[1,2-a]pyridine derivatives in catalysis.

Synthesis of Sulfonylurea Herbicides

Synthesis of Imazosulfuron and Derivatives : Research demonstrated the synthesis of sulfonylurea herbicides, including imazosulfuron, starting from 2-aminopyridine and chlorosulfonic acid, showcasing the utility of dichloroimidazo[1,2-a]pyridine derivatives in the development of agricultural chemicals (Shi Gui-zhe, 2015).

Material Science

Soluble Fluorinated Polyamides : A study on the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties utilized a diamine containing pyridine groups, showcasing the role of pyridine derivatives in the development of high-performance materials with potential applications in electronics and aerospace (Liu et al., 2013).

Medicinal Chemistry

Heterocyclic Sulfonyl Chlorides and Fluorides : A sulfur-functionalized aminoacrolein derivative was used for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the versatility of sulfonyl chloride derivatives in medicinal chemistry (Tucker et al., 2015).

Environmental Chemistry

Degradation of Imazosulfuron in Soil : The degradation of imazosulfuron, a post-emergence sulfonylurea herbicide, in soil under aerobic and anaerobic conditions was investigated, highlighting the environmental fate of compounds derived from dichloroimidazo[1,2-a]pyridine (Morrica et al., 2001).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” can be found online. Always handle with appropriate safety measures.

Future Directions

The future directions of “2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride” could involve its use in the development of new drugs, given the significant activity of imidazo[1,2-a]pyridine analogues against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).